methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-[[4-(furan-2-carbonyl)piperazine-1-carbonyl]amino]benzoate
• InChI: InChI=1S/C18H19N3O5/c1-25-17(23)13-5-2-3-6-14(13)19-18(24)21-10-8-20(9-11-21)16(22)15-7-4-12-26-15/h2-7,12H,8-11H2,1H3,(H,19,24)
• InChI Key: XYXNVTIISTWIGZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C18H19N3O5
• Molecular Weight: 357.4 g/mol

Description

Methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate, also known as MFPB, is a chemical compound that has gained significant attention in the field of scientific research. The compound is a potent antagonist of the dopamine D3 receptor and has been used in several studies to investigate the role of this receptor in various physiological and pathological processes.

Mechanism of Action

Methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate acts as a competitive antagonist of the dopamine D3 receptor. It binds to the receptor and prevents the binding of dopamine, thereby blocking its action. The D3 receptor is predominantly expressed in the mesolimbic and mesocortical regions of the brain and is involved in the regulation of reward, motivation, and emotional processing.
Biochemical and Physiological Effects:
methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the release of dopamine in the nucleus accumbens, which is a key component of the brain's reward system. methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate also reduces the locomotor activity and stereotypy induced by dopamine agonists. In addition, methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate has been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

Methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate has several advantages for lab experiments. It is a highly selective and potent antagonist of the dopamine D3 receptor, making it a valuable tool for studying this receptor subtype. methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate has also been shown to have good brain penetration, which is important for studying the role of the D3 receptor in the brain. However, methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate has some limitations as well. It has a relatively short half-life, which can make it difficult to use in certain experiments. In addition, methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate can have off-target effects on other receptors, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate. One area of interest is the role of the dopamine D3 receptor in drug addiction. methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate has been shown to reduce the reinforcing effects of drugs of abuse, suggesting that the D3 receptor may be a potential target for the treatment of addiction. Another area of interest is the role of the D3 receptor in schizophrenia. methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate has been shown to improve cognitive deficits in animal models of schizophrenia, suggesting that targeting the D3 receptor may be a potential therapeutic strategy. Finally, there is interest in developing more selective and longer-lasting antagonists of the D3 receptor, which could have important clinical implications.
In conclusion, methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate is a valuable tool for studying the dopamine D3 receptor and its role in various physiological and pathological processes. The compound has several advantages for lab experiments, but also has some limitations. Future research on methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate could have important implications for the treatment of addiction, schizophrenia, and other neurological disorders.

Scientific Research Applications

Methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate has been extensively used in scientific research to investigate the role of dopamine D3 receptors in various physiological and pathological processes. It has been shown to have high selectivity and affinity for the D3 receptor, making it a valuable tool for studying this receptor subtype. methyl 2-({[4-(2-furoyl)-1-piperazinyl]carbonyl}amino)benzoate has been used in studies related to drug addiction, schizophrenia, Parkinson's disease, and other neurological disorders.